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Compound of Interest

Compound Name: Tyrosine disodium dihydrate

Cat. No.: B1142380 Get Quote

Essential Safety and Handling Guide for Tyrosine
Disodium Dihydrate
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety protocols,

operational instructions, and disposal plans for handling Tyrosine disodium dihydrate.

Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your

research.

Tyrosine disodium dihydrate is classified as a hazardous chemical that can cause skin and

serious eye irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Therefore, strict

adherence to personal protective equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling Tyrosine disodium dihydrate
in various laboratory settings.
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Scenario
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

& Weighing

Chemical safety

goggles or

glasses with side

shields

(conforming to

EN166 or OSHA

29 CFR

1910.133).[1][4]

[5]

Chemical-

resistant gloves

(e.g., nitrile,

inspected before

use).[4]

Laboratory coat.

[6]

N95 (US) or EN

149 (EU)

approved dust

mask if dust

formation is

likely.

Preparing

Solutions

Chemical safety

goggles. A face

shield may be

appropriate if

splashing is a

risk.[7]

Chemical-

resistant gloves.

[4][8]

Laboratory coat.

Use in a well-

ventilated area or

fume hood to

avoid inhalation

of aerosols.[7][8]

Spill Cleanup

Tightly fitting

safety goggles.

[4]

Chemical-

resistant,

impervious

gloves.[4]

Fire/flame

resistant and

impervious

clothing.[4]

A full-face

respirator may

be necessary if

exposure limits

are exceeded or

irritation is

experienced.[4]

Emergency (e.g.,

Fire)

Tightly fitting

safety goggles.

[4]

Chemical-

resistant gloves.

[4]

Full protective

gear.[1][5]

Self-contained

breathing

apparatus

(SCBA) with

pressure-

demand

(MSHA/NIOSH

approved or

equivalent).[1][5]
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Procedural Guidance: Step-by-Step Handling
1. Preparation:

Ensure the work area is clean and well-ventilated.[4][7]

Locate the nearest eyewash station and safety shower before starting work.[5][9]

Gather all necessary PPE as outlined in the table above.

2. Donning PPE:

Lab Coat: Put on a clean, buttoned lab coat.

Gloves: Inspect gloves for any tears or punctures before wearing.

Eye/Face Protection: Wear safety goggles. If significant splashing is a risk, also use a face

shield.

Respiratory Protection: If weighing the powder and dust is likely, wear a dust mask.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[7][8][10]

Avoid the formation of dust and aerosols.[3][4][5]

Use non-sparking tools.[4]

Wash hands thoroughly after handling.[1][7][8]

4. Doffing PPE:

Gloves: Remove gloves first, turning them inside out as you remove them to trap any

contamination.

Eye/Face Protection: Remove by handling the strap, not the front.

Lab Coat: Remove by folding it inward to prevent spreading contamination.
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Wash hands immediately and thoroughly with soap and water.

Disposal Plan
Proper disposal of Tyrosine disodium dihydrate and contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Chemical Waste:

Dispose of Tyrosine disodium dihydrate waste in a designated, approved waste

disposal plant.[1]

Collect waste material in suitable, closed containers for disposal.[5][10]

Contaminated PPE:

Single-use gloves and other disposable PPE that have come into contact with the

chemical should be disposed of as hazardous waste.

Contaminated clothing should be taken off and washed before reuse.[1][7]

Spill Cleanup Material:

Absorbent materials used for spill cleanup should be collected in a sealed, properly

labeled container for disposal.[11]

Do not let the chemical enter drains.[4] All disposal must be in accordance with local, state, and

federal regulations.[12]

Visual Guides
The following diagrams provide a visual representation of the handling workflow and the logic

behind the recommended safety measures.
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Figure 1: Safe Handling Workflow for Tyrosine Disodium Dihydrate
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Figure 2: Hazard, PPE, and Protection Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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